Cas no 1807033-12-0 (Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate
• CAS No: 1807033-12-0
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4943960
• Update Time: 2025-05-24

Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-2-20-12(19)5-8-3-10(7-18)9(6-17)4-11(8)13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： OGRICNJEYLKDAA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(CO)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate

Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate (CAS No. 1807033-12-0): A Comprehensive Overview

Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate (CAS No. 1807033-12-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular structure of Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of a cyano group at the 4-position, a hydroxymethyl group at the 5-position, and a trifluoromethyl group at the 2-position imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. These structural elements not only influence its physical and chemical behavior but also open up possibilities for its use in the development of innovative drug candidates.

In recent years, there has been a growing interest in the use of trifluoromethyl-substituted compounds in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group in Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of derived molecules. This feature has made it a popular choice for researchers seeking to develop compounds with prolonged half-lives and improved efficacy.

The cyano group in the molecule also plays a crucial role in its reactivity. It can participate in various chemical transformations, including nucleophilic addition reactions, which are commonly employed in the synthesis of more complex organic molecules. Additionally, the hydroxymethyl group provides a site for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

Current research in the field of pharmaceutical chemistry has highlighted the importance of multifunctional intermediates like Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate in drug discovery. Studies have demonstrated that such compounds can serve as versatile building blocks for synthesizing molecules with therapeutic potential across multiple disease areas. For instance, derivatives of this compound have been explored for their anti-inflammatory, anticancer, and antimicrobial properties.

The anti-inflammatory potential of compounds containing trifluoromethyl groups has been particularly well-documented. The electron-withdrawing nature of the trifluoromethyl group can enhance the binding affinity of drug candidates to inflammatory targets, leading to more effective modulation of inflammatory pathways. This property makes Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate a promising candidate for further investigation in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, research has also suggested that derivatives of this compound may exhibit anticancer activity. The ability to modify the structure of Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate allows for the creation of molecules that can interact with cancer-specific targets, inhibiting tumor growth and proliferation. Preclinical studies have shown encouraging results with certain derivatives, highlighting their potential as lead compounds for further development into anticancer therapies.

The antimicrobial properties of trifluoromethylation have also been explored extensively. By incorporating a trifluoromethyl group into a molecule, researchers can enhance its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. This has led to the discovery of novel antimicrobial agents that are effective against resistant strains of bacteria. The versatility of Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate makes it an attractive starting point for developing such agents.

The synthesis of Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups into the molecule. These synthetic strategies not only highlight the complexity involved but also showcase the advancements in synthetic organic chemistry that enable the production of complex molecules like this one.

The growing interest in sustainable chemistry has also influenced the approach to synthesizing compounds like Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate. Researchers are increasingly focusing on developing greener synthetic routes that minimize waste and reduce environmental impact. This includes using biocatalysis, solvent-free reactions, and other eco-friendly methodologies to produce these valuable intermediates.

In conclusion, Ethyl 4-cyano-5-hydroxymethyl-2-(trifluoromethyl)phenylacetate (CAS No. 1807033-12-0) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with applications across various therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain a key player in the discovery and development of novel drug candidates.